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Introduction
Indanthrone blue (Colour Index: Vat Blue 4) is a synthetic anthraquinone vat dye renowned for

its exceptional fastness properties, making it a benchmark for dyeing cellulosic fibers like

cotton, linen, and viscose.[1][2][3] Its robust chemical structure provides superior resistance to

light, washing, and chemical treatments, rendering it suitable for textiles requiring high

durability, such as uniforms and outdoor fabrics.[2] The application of Indanthrone blue

involves a multi-step process known as vat dyeing. This process transforms the water-insoluble

dye into a soluble leuco form, which can penetrate the fiber, and is then oxidized back to its

insoluble form, trapping it within the fiber matrix.[1][4][5] This document provides detailed

protocols and quantitative data for the application of Indanthrone blue in a laboratory setting.

Data Presentation
The following table summarizes the key parameters and expected fastness properties for a

standard 2% shade of Indanthrone blue on cotton fabric.
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Parameter Value Unit Notes

Dye Concentration 2 % o.w.f.*

Shade depth can be

adjusted by varying

the dye concentration.

Liquor Ratio 1:20 -

Ratio of the weight of

the textile material to

the volume of the

dyebath.[1]

Vatting Temperature 50 - 60 °C

Optimal temperature

for the reduction of

Indanthrone blue.[1]

Dyeing Temperature 60 - 70 °C

Higher temperature

facilitates dye uptake

by the cotton fiber.[1]

Oxidation

Temperature
30 - 50 °C

Controlled

temperature for the

conversion of the

leuco form back to the

insoluble pigment.[1]

Soaping Temperature 95 - 100 °C

High temperature is

crucial for removing

unfixed dye and

achieving optimal

fastness.[1]

Washing Fastness

(ISO 105-C06)
4-5 Grade

Excellent resistance to

fading and staining

during washing.[3]

Light Fastness (Xenon

Arc, ISO 105-B02)
7-8 Grade

Outstanding

resistance to fading

upon exposure to

light.[2]
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Rubbing Fastness

(ISO 105-X12)

- Dry 4-5 Grade

Very good to excellent

resistance to color

transfer when rubbed

dry.[6]

- Wet 3-4 Grade

Good to very good

resistance to color

transfer when rubbed

wet.[6]

*o.w.f. = on the weight of fabric

Experimental Protocols
Materials and Reagents

Indanthrone blue (C.I. Vat Blue 4) powder

Scoured and bleached 100% cotton fabric

Sodium hydroxide (NaOH)

Sodium hydrosulfite (Na₂S₂O₄)

Wetting agent (e.g., non-ionic surfactant)

Sequestering agent (e.g., EDTA)

Dispersing agent

Hydrogen peroxide (H₂O₂, 35%)

Detergent (non-ionic)

Soda ash (Na₂CO₃)
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Distilled or deionized water

Laboratory dyeing apparatus (e.g., beaker dyer, water bath)

Standard laboratory glassware and equipment

Experimental Workflow Diagram
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Caption: Experimental workflow for the textile dyeing process using Indanthrone blue.

Preparation of the Dyebath (Vatting)
The vatting step converts the insoluble Indanthrone blue into its water-soluble leuco form.[1]

Prepare the initial dyebath: In a beaker, add the required amount of water for a 1:20 liquor

ratio.

Add auxiliaries: Add a wetting agent (0.5-1.0 g/L), sequestering agent (1.0-2.0 g/L), and

dispersing agent (1.0-2.0 g/L) to the water.[1]

Paste the dye: In a separate small container, make a smooth paste of the Indanthrone blue

powder (2% on the weight of fabric) with a small amount of the prepared auxiliary solution.[7]

Add the dye paste to the dyebath: Transfer the dye paste to the main dyebath and stir well to

ensure uniform dispersion.

Heat the dyebath: Raise the temperature of the dyebath to 50-60°C.[1]

Add reducing agents: Add sodium hydroxide (5.0-12.0 g/L) and sodium hydrosulfite (4.0-8.0

g/L) to the dyebath.[1] The solution will change color as the dye is reduced to its leuco form.

Allow for complete vatting: Maintain the temperature and stir for 10-15 minutes to ensure

complete reduction of the dye.[8]
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Dyeing Procedure
Introduce the fabric: Immerse the pre-wetted cotton fabric into the prepared dyebath.

Raise the temperature: Increase the temperature of the dyebath to 60-70°C.[1]

Dyeing time: Continue the dyeing process for 40-50 minutes, ensuring the fabric is fully

submerged and agitated periodically for level dyeing.[1]

Rinsing
Remove the fabric: After the dyeing time is complete, remove the fabric from the dyebath.

Rinse thoroughly: Rinse the dyed fabric with cold water to remove excess dye liquor and

chemicals.

Oxidation
This step converts the soluble leuco dye back to its insoluble form within the cotton fibers.[1][4]

Prepare the oxidation bath: In a fresh bath, prepare a solution of hydrogen peroxide (0.5-1.0

g/L).[1]

Immerse the fabric: Place the rinsed fabric in the oxidation bath.

Oxidation conditions: Treat the fabric at 30-50°C for 10 minutes.[1] The characteristic blue

color of Indanthrone will reappear.

Rinse: After oxidation, rinse the fabric with water.

Soaping
Soaping is a critical final step to remove any unfixed dye from the fabric surface and to stabilize

the final shade, which improves the overall fastness properties.[4][5]

Prepare the soaping bath: In a fresh bath, prepare a solution containing a non-ionic

detergent (1.0-2.0 g/L) and soda ash (1.0-2.0 g/L).[1]

Treat the fabric: Immerse the oxidized fabric in the soaping bath and heat to 95-100°C.
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Soaping time: Treat the fabric at this temperature for 10-15 minutes.[1]

Final rinsing: After soaping, rinse the fabric thoroughly with hot water followed by cold water

until the rinse water is clear.

Drying
Squeeze out excess water: Gently squeeze the fabric to remove as much water as possible.

Dry the fabric: Dry the dyed fabric in an oven or air dry.

Signaling Pathway/Logical Relationship Diagram
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Caption: Logical relationship of the chemical transformations in vat dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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